Cas no 1818847-75-4 (Tert-Butyl 6-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate)

• Product Name: Tert-Butyl 6-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate
• CAS No: 1818847-75-4
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD29037486
• CID: 4618740
• PubChem ID: 91933833
• Update Time: 2025-11-02

Tert-Butyl 6-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate
• {tert}-butyl 6-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate
• 3-Boc-6-formyl-3-azabicyclo[3.1.1]heptane
• t-Butyl 6-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate
• 3-Azabicyclo[3.1.1]heptane-3-carboxylic acid, 6-formyl-, 1,1-dimethylethyl ester
• tert-Butyl6-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate
• MFCD29037486
• P16347
• 1818847-75-4
• CS-0048159
• AKOS025404663
• AS-53340
• Tert-Butyl 6-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate

• MDL： MFCD29037486
• Inchi： 1S/C12H19NO3/c1-12(2,3)16-11(15)13-5-8-4-9(6-13)10(8)7-14/h7-10H,4-6H2,1-3H3
• InChI Key： PDACFFGDLNNNMM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CC(C1)C2C=O)=O

Computed Properties

• Exact Mass: 225.13649347 g/mol
• Monoisotopic Mass: 225.13649347 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.6
• Molecular Weight: 225.28

Tert-Butyl 6-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-Butyl 6-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate

Research Brief on Tert-Butyl 6-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS: 1818847-75-4)

Tert-Butyl 6-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS: 1818847-75-4) is a structurally unique bicyclic compound that has recently gained attention in medicinal chemistry and drug discovery. This molecule features a 3-azabicyclo[3.1.1]heptane scaffold, which is of particular interest due to its potential as a constrained building block for bioactive molecules. The presence of both formyl and tert-butoxycarbonyl (Boc) protecting groups makes it a versatile intermediate for further synthetic modifications.

Recent studies have highlighted the compound's utility in the synthesis of novel pharmaceutical candidates. The rigid bicyclic structure provides conformational constraints that can enhance binding affinity and selectivity when incorporated into drug molecules. Researchers have particularly focused on its application in developing central nervous system (CNS) targeted compounds, where the nitrogen-containing bicyclic system may improve blood-brain barrier penetration.

In synthetic methodology developments, several research groups have reported improved protocols for the preparation of Tert-Butyl 6-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate. A 2023 publication in the Journal of Organic Chemistry described an optimized route starting from commercially available precursors, achieving higher yields (78-82%) through careful control of reaction conditions. The study emphasized the importance of temperature and solvent selection in preventing decomposition of the formyl group during synthesis.

Pharmacological investigations have explored derivatives of this scaffold as potential candidates for neurological disorders. One recent study incorporated the azabicycloheptane core into serotonin receptor modulators, demonstrating improved metabolic stability compared to traditional flexible analogs. The constrained structure was shown to reduce off-target interactions while maintaining high receptor affinity, suggesting advantages for developing more selective therapeutic agents.

The compound's stability profile has been systematically evaluated in recent pharmaceutical development studies. Accelerated stability testing under various pH conditions and temperatures revealed that the Boc-protected form remains stable under typical storage conditions, while the formyl group provides a reactive handle for further derivatization. These characteristics make it particularly valuable for combinatorial chemistry approaches in drug discovery programs.

Future research directions for this compound class include exploration of its applications in peptide mimetics and as a scaffold for fragment-based drug discovery. Several pharmaceutical companies have included derivatives of Tert-Butyl 6-formyl-3-azabicyclo[3.1.1]heptane-3-carboxylate in their screening libraries, recognizing its potential to yield novel bioactive compounds with improved pharmacological properties.